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Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Phenyl-2-undecanone is a ketone with a chemical structure characterized by a phenyl group

attached to the third position of an undecan-2-one backbone. While specific experimental data

for this compound is limited in publicly available literature, this guide provides a comprehensive

overview of its predicted physicochemical properties, alongside experimental data for

structurally similar compounds. This information is crucial for researchers and professionals

involved in drug development and chemical synthesis, as these properties govern a

compound's behavior in biological and chemical systems.

Physicochemical Data Summary
The following table summarizes key physicochemical properties. Due to the limited availability

of experimental data for 3-phenyl-2-undecanone, values for the closely related compounds 3-

phenyl-2-butanone, 2-undecanone, and 3-undecanone are provided for comparison. These

analogs offer valuable insights into the expected properties of the target compound.
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Property
3-Phenyl-2-
butanone

2-Undecanone 3-Undecanone

Molecular Formula C₁₀H₁₂O[1][2] C₁₁H₂₂O[3][4] C₁₁H₂₂O[5][6]

Molecular Weight 148.20 g/mol [1][2][7] 170.29 g/mol [4][8] 170.30 g/mol [6]

Boiling Point
207.3 °C at 760

mmHg[2]
231-232 °C[4][9] 227-228 °C[10][11]

Melting Point -4.5 °C[12] 11-15 °C[3][4][8][9] 9-13 °C[5][11]

Density 0.967 g/cm³[2] 0.825 g/mL at 25 °C[4] 0.832 g/mL[6][10]

Solubility

Soluble in ethanol,

acetone, and ether.

[12]

Insoluble in water;

Soluble in organic

solvents.[3][4][9]

Slightly soluble in

water; Soluble in

organic solvents.[10]

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of

physicochemical properties. The following are generalized protocols for key properties of

ketones.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[13]

Apparatus:

Thiele tube or similar heating apparatus[14]

Thermometer

Capillary tube (sealed at one end)[14]

Small test tube

Heating source (e.g., Bunsen burner or heating mantle)[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylbutan-2-one
https://www.chemsrc.com/en/cas/769-59-5_904948.html
https://en.wikipedia.org/wiki/2-Undecanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Undecanone
https://www.stenutz.eu/chem/solv6.php?name=3-undecanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylbutan-2-one
https://www.chemsrc.com/en/cas/769-59-5_904948.html
https://pubchem.ncbi.nlm.nih.gov/compound/R_-3-Phenyl-2-butanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://www.stenutz.eu/chem/solv6.php?name=3-undecanone
https://www.chemsrc.com/en/cas/769-59-5_904948.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://www.nbinno.com/article/other-organic-chemicals/2-undecanone-cas-112-12-9-properties-sourcing-research-laboratories-fm
https://www.chembk.com/en/chem/Ethyl%20n-octyl%20ketone
http://www.thegoodscentscompany.com/data/rw1587191.html
https://www.chembk.com/en/chem/3-Phenylbutan-2-one
https://en.wikipedia.org/wiki/2-Undecanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Undecanone
https://www.nbinno.com/article/other-organic-chemicals/2-undecanone-cas-112-12-9-properties-sourcing-research-laboratories-fm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Undecanone
http://www.thegoodscentscompany.com/data/rw1587191.html
https://www.chemsrc.com/en/cas/769-59-5_904948.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://www.stenutz.eu/chem/solv6.php?name=3-undecanone
https://www.chembk.com/en/chem/Ethyl%20n-octyl%20ketone
https://www.chembk.com/en/chem/3-Phenylbutan-2-one
https://en.wikipedia.org/wiki/2-Undecanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5285835.htm
https://www.nbinno.com/article/other-organic-chemicals/2-undecanone-cas-112-12-9-properties-sourcing-research-laboratories-fm
https://www.chembk.com/en/chem/Ethyl%20n-octyl%20ketone
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid paraffin or silicone oil[15]

Procedure:

A small amount of the liquid sample is placed in the test tube.[14]

The capillary tube is inverted and placed inside the test tube with the open end submerged in

the liquid.[15]

The test tube is attached to the thermometer and immersed in the Thiele tube containing the

heating oil.[14]

The apparatus is heated gently.[14]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.[16]

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.[16]

Determination of Melting Point
For solid compounds, the melting point is a critical indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)[17]

Capillary tubes[17]

Solid sample

Procedure:

A small amount of the finely powdered solid is packed into a capillary tube to a height of 2-3

mm.[17]

The capillary tube is placed in the heating block of the melting point apparatus.[17]
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The sample is heated slowly, at a rate of 1-2 °C per minute, near the expected melting point.

[17]

The temperature range from the first appearance of liquid to the complete liquefaction of the

solid is recorded as the melting range.[17]

Determination of Density
Density is the mass per unit volume of a substance.[18]

Apparatus:

Pycnometer or a graduated cylinder and an analytical balance[19][20]

Liquid sample

Water bath for temperature control

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured.[21]

A known volume of the liquid is added to the graduated cylinder, and the volume is recorded

precisely.[21]

The mass of the graduated cylinder containing the liquid is measured.[21]

The mass of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by its volume.[18]

Determination of Solubility
Solubility tests provide information about the polarity and functional groups present in a

compound.[22]

Apparatus:

Test tubes
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Vortex mixer or stirring rods

Sample compound

Various solvents (e.g., water, ethanol, diethyl ether, 5% HCl, 5% NaOH)[23][24]

Procedure:

A small, measured amount of the compound (e.g., 10-20 mg) is placed in a test tube.[23]

A small volume of the solvent (e.g., 1 mL) is added.[24]

The mixture is agitated vigorously.[23]

The solubility is observed and recorded. The compound is classified as soluble if it dissolves

completely.[23]

This process is repeated with a range of solvents of varying polarities and pH.[24]

Workflow and Logical Relationships
The determination of the physicochemical properties of a compound follows a logical workflow.

The following diagram illustrates a typical sequence of analysis.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for Physicochemical Property Determination.
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Conclusion
The physicochemical properties of 3-phenyl-2-undecanone are critical for its potential

applications in research and development. While direct experimental data is scarce, the

information from structurally related ketones provides a solid foundation for predicting its

behavior. The experimental protocols outlined in this guide offer a standardized approach to

determining these essential parameters, ensuring data accuracy and reproducibility. Further

experimental investigation is warranted to fully characterize this compound and unlock its

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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